Cas no 72470-44-1 (1H-Benzimidazole-4-carboxamide, 2-phenyl-)

1H-Benzimidazole-4-carboxamide, 2-phenyl- structure
72470-44-1 structure
Product name:1H-Benzimidazole-4-carboxamide, 2-phenyl-
CAS No:72470-44-1
MF:C14H11N3O
MW:237.25664
CID:543847
PubChem ID:10823781

1H-Benzimidazole-4-carboxamide, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4-carboxamide, 2-phenyl-
    • 2-phenyl-1H-benzimidazole-4-carboxamide
    • OBBJGEVEIULNEO-UHFFFAOYSA-N
    • SCHEMBL3585683
    • BDBM27091
    • SCHEMBL458836
    • phenyl-containing benzimidazole carboxamide, 2b
    • DTXSID30445425
    • 2-phenylbenzimidazole-4-carboxamide
    • CHEMBL81723
    • 2-phenyl-1H-benzo[d]imidazole-4-carboxamide
    • 72470-44-1
    • 2-phenyl-1H-1,3-benzodiazole-4-carboxamide
    • Inchi: InChI=1S/C14H11N3O/c15-13(18)10-7-4-8-11-12(10)17-14(16-11)9-5-2-1-3-6-9/h1-8H,(H2,15,18)(H,16,17)
    • InChI Key: OBBJGEVEIULNEO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NC3=C(C=CC=C3N2)C(=O)N

Computed Properties

  • Exact Mass: 237.09033
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.77

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